Cas no 97227-33-3 (Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin)

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin is a specialized γ-cyclodextrin derivative featuring a p-toluenesulfonyl group at the 6-position. This modification enhances its solubility and stability in various solvents, making it suitable for applications in drug delivery, analytical chemistry, and material science. Its unique properties enable efficient complexation of hydrophobic molecules, offering potential benefits in bioavailability enhancement and purification processes.
Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin structure
97227-33-3 structure
Product Name:Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin
CAS No:97227-33-3
MF:C55H86O42S
MW:1451.3111615181
MDL:MFCD09038533
CID:800908
PubChem ID:87559312
Update Time:2025-07-20

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Chemical and Physical Properties

Names and Identifiers

    • g-Cyclodextrin,6A-(4-methylbenzenesulfonate)
    • Mono-6-O-(p-toluenesulfonyl)-gamma-cyclodextrin
    • 6-p-tosyl-γ-CD
    • [(1R,3S,6R,8S,11R,13S,16R,18S,21S,23R,26R,28R,31R,33R,36R,38R)-41,42,43,44,45,46,47,48,49,50,51,52,5
    • 2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-Hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane, γ-cyclodextrin deriv. (ZCI)
    • 6-O-Tosyl-γ-cyclodextrin
    • Mono-6-(p-tolylsulfonyl)-γ-cyclodextrin
    • Mono-6-O-tosyl-γ-cyclodextrin
    • γ-Cyclodextrin 6-monotosylate
    • Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin
    • 97227-33-3
    • HY-W145643
    • mono-6-O-(p-Toluenesulfonyl)-gamma-cyclodextrine
    • CS-0226072
    • MFCD09038533
    • MDL： MFCD09038533
    • Inchi： 1S/C55H86O42S/c1-14-2-4-15(5-3-14)98(79,80)81-13-23-47-31(70)39(78)55(89-23)96-46-22(12-62)87-53(37(76)29(46)68)94-44-20(10-60)85-51(35(74)27(44)66)92-42-18(8-58)83-49(33(72)25(42)64)90-40-16(6-56)82-48(32(71)24(40)63)91-41-17(7-57)84-50(34(73)26(41)65)93-43-19(9-59)86-52(36(75)28(43)67)95-45-21(11-61)88-54(97-47)38(77)30(45)69/h2-5,16-78H,6-13H2,1H3/t16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28+,29-,30-,31-,32-,33?,34-,35?,36+,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-/m1/s1
    • InChI Key： DSTZIMMHXKJUSO-OEEFMXTASA-N
    • SMILES： C([C@H]1O[C@H]2[C@@H]([C@H]([C@@H]1O[C@@H]1[C@H](O)[C@@H](O)[C@H](O[C@@H]3[C@@H](O)[C@H](O)[C@H](O[C@@H]4[C@H](O)[C@@H](O)[C@H](O[C@@H]5[C@H](O)[C@@H](O)[C@H](O[C@@H]6C(O)[C@@H](O)[C@H](O[C@@H]7C(O)[C@@H](O)[C@H](O[C@@H]8[C@H](O)[C@@H](O)[C@H](O2)[C@@H](CO)O8)[C@@H](CO)O7)[C@@H](CO)O6)[C@@H](CO)O5)[C@@H](CO)O4)[C@@H](CO)O3)[C@@H](CO)O1)O)O)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 1450.43000
  • Monoisotopic Mass: 1450.4314379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 23
  • Hydrogen Bond Acceptor Count: 42
  • Heavy Atom Count: 98
  • Rotatable Bond Count: 11
  • Complexity: 2580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 24
  • Undefined Atom Stereocenter Count : 16
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -15.1
  • Topological Polar Surface Area: 665

Experimental Properties

  • PSA: 664.72000
  • LogP: -14.60400

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Security Information

  • Storage Condition：0-10°C

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Pricemore >>

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mono-6-O-(p-Toluenesulfonyl)-gamma-cyclodextrine, 85%; .
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Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Production Method

Production Method 1

17465-86-0 17465-86-0
97227-33-3 97227-33-3
Reaction Conditions
1.1 Solvents: Pyridine
Reference
Enzymic preparation of specifically modified linear maltooligosaccharides through Taka-amylase A-catalyzed hydrolysis of 6-O-arenesulfonyl-γ-cyclodextrins
Fujita, Kahee; Tahara, Tsutomu; Imoto, Taiji; Koga, Toshitaka, Chemistry Letters, 1988, (8), 1329-32

Production Method 2

12619-70-4 12619-70-4
97227-33-3 97227-33-3
Reaction Conditions
1.1 Solvents: Pyridine ;  6 h, rt
Reference
Supramolecular Assembly-Improved Triplet-Triplet Annihilation Upconversion in Aqueous Solution
Xu, Wei; Liang, Wenting; Wu, Wanhua; Fan, Chunying; Rao, Ming; et al, Chemistry - A European Journal, 2018, 24(62), 16677-16685

Production Method 3

17465-86-0 17465-86-0
97227-33-3 97227-33-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  30 min, -5 °C
1.2 Reagents: Hydrochloric acid ;  pH 5 - 6
Reference
Mechanochemical preparation of stable sub-100 nm γ-cyclodextrin:buckminsterfullerene (C60) nanoparticles by electrostatic or steric stabilization
Van Guyse, Joachim F. R.; de la Rosa, Victor R.; Hoogenboom, Richard, Chemistry - A European Journal, 2018, 24(11), 2758-2766

Production Method 4

17465-86-0 17465-86-0
97227-33-3 97227-33-3
Reaction Conditions
1.1 Solvents: Pyridine
Reference
A complete series of 6-deoxy-monosubstituted tetraalkylammonium derivatives of α-, β-, and γ-cyclodextrin with 1, 2, and 3 permanent positive charges
Popr, Martin; Hybelbauerova, Simona; Jindrich, Jindrich, Beilstein Journal of Organic Chemistry, 2014, 10, 1390-1396

Production Method 5

17465-86-0 17465-86-0
97227-33-3 97227-33-3
Reaction Conditions
1.1 Solvents: Pyridine ;  1 h, 4 °C
1.2 Solvents: Water
Reference
A polyrotaxane gel using boronic acid-appended γ-cyclodextrin as a hybrid crosslinker
Uchida, Wataru; Yoshikawa, Maiki; Seki, Tomohiro; Miki, Ryotaro; Seki, Toshinobu; et al, Journal of Inclusion Phenomena and Macrocyclic Chemistry, 2017, 89(3-4), 281-288

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Raw materials

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Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Suppliers

Amadis Chemical Company Limited
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(CAS:97227-33-3)Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin
Order Number:A1054754
Stock Status:in Stock
Quantity:200mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:40
Price ($):220.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:97227-33-3)Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin
A1054754
Purity:99%
Quantity:200mg
Price ($):220.0
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